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Compound of Interest

Compound Name:
Bis(diisopropylamino)chlorophosp

hine

Cat. No.: B1630993 Get Quote

An In-depth Technical Guide to Bis(diisopropylamino)chlorophosphine (CAS: 56183-63-2)

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of

bis(diisopropylamino)chlorophosphine, a versatile organophosphorus compound. It details

its chemical and physical properties, experimental protocols for its synthesis, its diverse

applications in research and industry, and essential safety information.

Core Properties and Identifiers
Bis(diisopropylamino)chlorophosphine is an organophosphorus compound widely utilized

as a precursor and intermediate in organic synthesis, pharmaceutical chemistry, and materials

science.[1][2] Its structure, featuring two bulky diisopropylamino groups and a reactive chlorine

atom attached to a central phosphorus atom, allows it to participate in a wide range of

nucleophilic and electrophilic reactions.[1]

Chemical and Physical Data
The key identifiers and physicochemical properties of

bis(diisopropylamino)chlorophosphine are summarized in the table below.
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Property Value

IUPAC Name
N-[chloro-[di(propan-2-yl)amino]phosphanyl]-N-

propan-2-ylpropan-2-amine[1][3]

Synonyms

Chlorobis(N,N-diisopropyl)phosphoramidite,

Tetraisopropylphosphorodiamidous chloride[2]

[4][5][6]

CAS Number
56183-63-2[1][2][3][4][5][6][7][8][9][10][11][12]

[13][14][15][16]

Molecular Formula C₁₂H₂₈ClN₂P[1][2][3][4][5][6][10]

Molecular Weight 266.79 g/mol [1][2][3][4][5][6][10][17]

Appearance
White to off-white or pale yellow powder,

crystals, or chunks[1][2][4][5][7][18][14]

Melting Point
100-104 °C (lit.)[1][5][8][9], 100-110 °C[3][18]

[14]

Boiling Point 290.9 °C[1], 133 °C at 1 mmHg[6]

InChI Key FEHUTHGOLLQBNW-UHFFFAOYSA-N[1][3]

Sensitivity Air and moisture sensitive[1][5][9]

Synthesis and Experimental Protocols
The synthesis of bis(diisopropylamino)chlorophosphine is typically achieved through the

reaction of phosphorus trichloride (PCl₃) with diisopropylamine.[1] Controlling the stoichiometry

and reaction conditions is critical to maximize yield and purity.[1]

General Synthesis Protocol
This protocol outlines a standard laboratory procedure for the preparation of

bis(diisopropylamino)chlorophosphine.

Materials:

Phosphorus trichloride (PCl₃)
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Diisopropylamine

Anhydrous hexanes (or other suitable inert solvent)

Anhydrous pentane (for purification)

Equipment:

Flame-dried, two-necked, round-bottomed flask

Nitrogen or Argon gas inlet

Magnetic stirrer and stir bar

Syringes

Thermocouple probe

Sintered glass funnel for filtration

Procedure:

Inert Atmosphere Setup: A flame-dried, two-necked round-bottomed flask equipped with a

magnetic stir bar is fitted with an inert gas (Nitrogen or Argon) inlet. The flask is thoroughly

evacuated and back-filled with the inert gas three times to ensure an oxygen- and moisture-

free environment.[1][19]

Reactant Addition: Phosphorus trichloride (1.0 equivalent) is dissolved in an anhydrous

solvent like hexanes and added to the flask via syringe.[19]

Amine Addition: The solution is cooled, and diisopropylamine (2.0 equivalents) is added

dropwise via syringe.[1] The temperature should be carefully monitored and controlled during

this exothermic addition, typically maintaining a range from room temperature to 50°C.[1]

Reaction: The reaction mixture is stirred at room temperature until the reaction is complete.

The progress can be monitored by techniques such as ³¹P NMR spectroscopy.
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Purification: Upon completion, the resulting slurry containing the product and

diisopropylamine hydrochloride byproduct is processed. Purification is typically achieved via

vacuum distillation or recrystallization.[1] For recrystallization, the crude product can be

refluxed in a minimal amount of pentane, cooled to room temperature, and the purified solid

product is collected by filtration.[19]

Storage: The final product is a white to pale yellow crystalline solid that must be stored under

an inert atmosphere to prevent hydrolysis.[1]

1. Reaction Setup

2. Synthesis

3. Purification & Isolation

Phosphorus Trichloride (PCl3)
in Anhydrous Solvent

Reaction Flask
(Inert Atmosphere, Temp Control)

 Add (1 equiv)

Diisopropylamine

 Add Dropwise
(2 equiv)

Vacuum Distillation or
Recrystallization from Pentane

 Transfer Crude Product

Pure Bis(diisopropylamino)chlorophosphine
(Solid)

 Isolate
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General Synthesis Workflow

Key Applications in Research and Drug
Development
This compound is a cornerstone intermediate with broad utility across several scientific

domains.

A. Ligand Synthesis for Catalysis
Bis(diisopropylamino)chlorophosphine is a valuable precursor for synthesizing phosphine-

based ligands.[4][20] These ligands are crucial in forming transition metal catalysts used in a

variety of cross-coupling reactions, which are fundamental to modern organic synthesis.[20]

Notable applications include:

Buchwald-Hartwig Amination[1]

Suzuki-Miyaura Coupling

Heck Reaction

Sonogashira Coupling[20]
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Bis(diisopropylamino)chlorophosphine

Phosphine Ligand Synthesis

Active Pd(0) Catalyst Complex

Palladium Precursor
(e.g., Pd(OAc)2)

Buchwald-Hartwig
Catalytic Cycle

 Catalyst
Regeneration

C-N Bond Formation
(Aryl Amine Product)

Aryl Halide + Amine

Click to download full resolution via product page

Role in Buchwald-Hartwig Amination

B. Pharmaceutical and Agrochemical Synthesis
In drug development, the compound serves as a key building block for introducing phosphorus

atoms into active pharmaceutical ingredients (APIs).[2][7] This is particularly useful in

developing drugs for neurological disorders and creating novel drug delivery systems.[4][7][15]

It is also integral to the synthesis of phosphoramidites, which are essential for producing

oligonucleotides for genetic research and therapeutic applications.[1] In agrochemicals, it is

used to formulate more stable and effective pesticides and herbicides.[4]

C. Materials Science
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The reactivity of bis(diisopropylamino)chlorophosphine makes it suitable for synthesizing

specialty polymers and functional coatings.[4][20] Incorporating organophosphorus moieties

into materials can impart desirable properties such as flame retardancy and enhanced thermal

stability, finding use in advanced electronics and high-performance composites.[1][20]

Pharmaceuticals & Biotech Catalysis & Organic Synthesis Materials Science

Bis(diisopropylamino)chlorophosphine
(CAS 56183-63-2)

Phosphoramidite Synthesis
(Oligonucleotides)

API Synthesis
(e.g., Neurological Drugs) Phosphorylation Reactions Anti-HCV Drug Research Ligand Precursor for

Cross-Coupling Reactions Agrochemical Formulation Flame Retardants Specialty Polymers Plasticizers

Click to download full resolution via product page

Key Application Areas

Safety and Handling
Bis(diisopropylamino)chlorophosphine is a corrosive and hazardous material that requires

careful handling in a controlled laboratory environment.[1] All operations should be conducted

in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE).

[13]

Hazard Identification and Precautions
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Hazard Information Details

GHS Pictogram GHS05 (Corrosion)

Signal Word Danger[5][13]

Hazard Statements

H314: Causes severe skin burns and eye

damage.[5][13]H290: May be corrosive to

metals.[13]

Precautionary Measures

P260: Do not breathe dust.P280: Wear

protective gloves/clothing/eye protection/face

protection.[13]P303+P361+P353: IF ON SKIN

(or hair): Take off immediately all contaminated

clothing. Rinse skin with water.

[13]P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[13]

Storage Class 8A - Combustible corrosive hazardous materials

First Aid

In case of contact with skin or eyes, rinse

immediately with plenty of water and seek

urgent medical attention. If inhaled, move to

fresh air. If swallowed, rinse mouth and do NOT

induce vomiting.[13]

Note: This guide is intended for informational purposes for research and development

professionals. It is not a substitute for a comprehensive Safety Data Sheet (SDS), which should

be consulted before handling this chemical.[11][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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